molecular formula C9H8Cl3NO B6196322 2,2,2-trichloro-1-{2H,4H,5H,6H-cyclopenta[c]pyrrol-1-yl}ethan-1-one CAS No. 2680542-72-5

2,2,2-trichloro-1-{2H,4H,5H,6H-cyclopenta[c]pyrrol-1-yl}ethan-1-one

Cat. No.: B6196322
CAS No.: 2680542-72-5
M. Wt: 252.5
InChI Key:
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Description

2,2,2-trichloro-1-{2H,4H,5H,6H-cyclopenta[c]pyrrol-1-yl}ethan-1-one is a useful research compound. Its molecular formula is C9H8Cl3NO and its molecular weight is 252.5. The purity is usually 95.
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Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2,2,2-trichloro-1-{2H,4H,5H,6H-cyclopenta[c]pyrrol-1-yl}ethan-1-one involves the reaction of 2,2,2-trichloroethanoyl chloride with 2H,4H,5H,6H-cyclopenta[c]pyrrole in the presence of a base to form the desired product.", "Starting Materials": [ "2,2,2-trichloroethanoyl chloride", "2H,4H,5H,6H-cyclopenta[c]pyrrole", "Base (e.g. triethylamine, pyridine)" ], "Reaction": [ "Step 1: Dissolve 2,2,2-trichloroethanoyl chloride in a suitable solvent (e.g. dichloromethane, chloroform).", "Step 2: Add a stoichiometric amount of 2H,4H,5H,6H-cyclopenta[c]pyrrole to the reaction mixture.", "Step 3: Add a base (e.g. triethylamine, pyridine) to the reaction mixture to facilitate the reaction.", "Step 4: Stir the reaction mixture at room temperature for several hours.", "Step 5: Quench the reaction by adding water to the reaction mixture.", "Step 6: Extract the product with a suitable organic solvent (e.g. ethyl acetate, dichloromethane).", "Step 7: Purify the product by column chromatography or recrystallization." ] }

CAS No.

2680542-72-5

Molecular Formula

C9H8Cl3NO

Molecular Weight

252.5

Purity

95

Origin of Product

United States

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